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Compound of Interest

Compound Name: Ethylbromopyruvate

Cat. No.: B8387210 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. Ethylbromopyruvate is a valuable reagent in organic

synthesis, particularly in the development of pharmaceuticals and other fine chemicals.[1][2]

However, its hazardous properties, including being a lachrymator and irritant, necessitate

meticulous handling and disposal protocols.[1] This guide provides essential, immediate safety

and logistical information to ensure the safe and effective use of Ethylbromopyruvate in your

laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Ethylbromopyruvate, a comprehensive approach to personal protection is

crucial to prevent exposure. The following personal protective equipment is mandatory:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3][4] A face shield should also be used for additional protection.

[5]

Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[1][3][4]

While specific breakthrough times for glove materials with Ethylbromopyruvate are not

readily available, nitrile gloves are generally recommended for handling solvents, oils, and
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limited exposure to acids and bases.[5] Always inspect gloves for tears or holes before use

and replace them immediately if compromised.[6]

Body Protection: A lab coat or a protective apron is necessary to protect against splashes

and contamination of personal clothing.[5] Ensure that the sleeves are of an appropriate

length to cover the arms.

Respiratory Protection: All work with Ethylbromopyruvate should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to keep airborne concentrations low.

[3][4] If workplace conditions warrant, a respiratory protection program that meets OSHA's

29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be

followed.[3] A recommended filter type is an organic gases and vapors filter (Type A, Brown)

conforming to EN14387.[7]

Quantitative Data Summary
While specific occupational exposure limits for Ethylbromopyruvate have not been

established, the following physical and chemical properties are important for safe handling and

storage.[3][7]

Property Value Source

Appearance
Clear orange-yellow to pink-

red liquid
[1][3]

Molecular Formula C5H7BrO3 [3][8]

Molecular Weight 195.01 g/mol [1][8]

Boiling Point 98-100 °C @ 10 mmHg [1][3]

Density 1.554 g/mL at 25 °C [1][9]

Flash Point 98 °C / 208.4 °F [3][7]

Operational Plan: From Handling to Disposal
A systematic approach to the entire lifecycle of Ethylbromopyruvate in the laboratory is

essential for safety and regulatory compliance.
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1. Preparation and Handling:

Before handling, ensure that an eyewash station and a safety shower are readily accessible.

[3]

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.

[3][4]

Avoid contact with skin, eyes, and clothing.[3][4]

Wash hands thoroughly after handling the substance.[3][7]

2. Storage:

Store Ethylbromopyruvate in a tightly closed container.[2][3]

Keep the container in a cool, dry, and well-ventilated area.[2][3]

It is recommended to store it under refrigeration (below 4°C/39°F).[3]

Store away from incompatible substances such as acids, bases, oxidizing agents, and

reducing agents.[3]

3. Accidental Spills:

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[3]

Wearing the appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite)

and place it into a suitable, clean, dry, and closed container for disposal.[3][10]

4. Disposal:

Ethylbromopyruvate and any contaminated materials must be treated as hazardous waste.

[3][10]

Waste generators must determine if a discarded chemical is classified as a hazardous waste

according to US EPA guidelines in 40 CFR Parts 261.3.[3]
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It is crucial to consult and adhere to all federal, state, and local hazardous waste regulations

to ensure complete and accurate classification and disposal.[3][7]

Dispose of the contents and container at an approved waste disposal plant.[7]

Experimental Workflow and Safety Protocol
The following diagram outlines the logical flow for the safe handling and disposal of

Ethylbromopyruvate.
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Safe Handling and Disposal Workflow for Ethylbromopyruvate

Preparation

Handling

Post-Handling

Waste Disposal

Assess Risks & Review SDS

Gather Appropriate PPE

Prepare Ventilated Workspace (Fume Hood)

Locate Eyewash & Safety Shower

Handle Ethylbromopyruvate

Store Properly in a Cool, Dry, Ventilated Area Clean Workspace

Remove and Dispose of Contaminated PPE

Segregate Hazardous Waste

Label Waste Container

Dispose According to Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ethylbromopyruvate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8387210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8387210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

